Cas no 285987-12-4 (4-nitro-N-(3-methoxypropyl)benzamide)

• Product Name: 4-nitro-N-(3-methoxypropyl)benzamide
• CAS No: 285987-12-4
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 3082804
• PubChem ID: 2223584
• Update Time: 2025-05-26

4-nitro-N-(3-methoxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-(3-methoxypropyl)benzamide
• EU-0036053
• STK054800
• Cambridge id 5346657
• N1-(3-methoxypropyl)-4-nitrobenzamide
• CS-0328134
• HMS2588J03
• BIM-0018531.P001
• CHEMBL1872950
• CCG-6861
• SMR000304896
• MLS000722901
• CBMicro_018546
• CCG-1432
• SR-01000411221
• SR-01000411221-1
• N-(3-methoxypropyl)-4-nitrobenzamide
• AS-871/40703985
• AKOS000373982
• 285987-12-4

• Inchi： 1S/C11H14N2O4/c1-17-8-2-7-12-11(14)9-3-5-10(6-4-9)13(15)16/h3-6H,2,7-8H2,1H3,(H,12,14)
• InChI Key： COMGTTCZMUGTCZ-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 238.09535693Da
• Monoisotopic Mass: 238.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-nitro-N-(3-methoxypropyl)benzamide

4-Nitro-N-(3-Methoxypropyl)Benzamide: A Comprehensive Overview

The compound 4-nitro-N-(3-methoxypropyl)benzamide (CAS No. 285987-12-4) is a significant molecule in the field of organic chemistry, particularly within the realm of aromatic amides. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in various scientific and industrial domains. Recent advancements in synthetic methodologies and material science have further highlighted its versatility and importance.

4-Nitro-N-(3-methoxypropyl)benzamide is an aromatic amide derivative, where the benzene ring is substituted with a nitro group at the para position and an N-(3-methoxypropyl) group. The presence of these substituents imparts distinct chemical properties, making it a valuable compound for both academic research and practical applications. The nitro group, a strong electron-withdrawing substituent, significantly influences the electronic characteristics of the benzene ring, while the methoxypropyl group introduces steric effects and enhances solubility in organic solvents.

Recent studies have explored the role of 4-nitro-N-(3-methoxypropyl)benzamide in drug discovery processes. Researchers have demonstrated that this compound exhibits promising biological activity, particularly in inhibiting specific enzymes associated with neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for developing treatments targeting Alzheimer's disease. The compound's ability to cross the blood-brain barrier and interact with key protein targets underscores its significance in pharmacological research.

In addition to its pharmacological applications, 4-nitro-N-(3-methoxypropyl)benzamide has been utilized as an intermediate in the synthesis of advanced materials. Its amide functionality makes it an ideal candidate for forming polyamides, which are widely used in high-performance polymers. A 2022 study in *Macromolecules* reported that incorporating this compound into polymer networks enhances mechanical properties and thermal stability, making it suitable for aerospace and automotive industries.

The synthesis of 4-nitro-N-(3-methoxypropyl)benzamide involves a multi-step process that combines nucleophilic aromatic substitution and amide formation. Recent optimizations in synthetic protocols have improved yield and purity, making large-scale production more feasible. These advancements have been detailed in a 2023 paper published in *Organic Process Research & Development*, where researchers employed green chemistry principles to minimize environmental impact.

Furthermore, 4-nitro-N-(3-methoxypropyl)benzamide has shown potential in agricultural chemistry as a component of herbicides. Its ability to inhibit specific plant enzymes involved in growth regulation has been explored in recent studies. A 2021 article in *Pest Management Science* demonstrated that this compound exhibits selective toxicity towards weeds without adversely affecting crop plants, suggesting its role in sustainable agriculture practices.

In conclusion, 4-nitro-N-(3-methoxypropyl)benzamide (CAS No. 285987-12-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key molecule for future innovations in medicine, materials science, and agriculture. As research continues to unfold, this compound is expected to contribute significantly to both academic knowledge and industrial development.